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Cat. No.: B161168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Aminonimetazepam is a primary metabolite of the benzodiazepine nimetazepam, a drug

historically used for its hypnotic and anxiolytic properties. As a key analyte in forensic and

clinical toxicology, a thorough understanding of its chemical and analytical characteristics is

crucial. This technical guide provides a comprehensive overview of the chemical structure,

properties, and analytical methodologies related to 7-aminonimetazepam.

Chemical Structure and Properties
7-Aminonimetazepam is structurally classified as a benzodiazepine.[1][2] Its formal chemical

name is 7-amino-1,3-dihydro-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one.[2][3] The

presence of this metabolite in biological samples, such as urine, is a reliable indicator of

nimetazepam use.[4]

Physicochemical Properties
A summary of the key physicochemical properties of 7-aminonimetazepam is presented in

Table 1.
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Property Value Reference

CAS Number 4959-16-4

Molecular Formula C₁₆H₁₅N₃O

Molecular Weight 265.3 g/mol

Appearance Neat solid

Melting Point 227-229 °C (decomposes)

Solubility Soluble in acetonitrile

Storage Temperature -20°C

Spectroscopic Data
While one study acknowledges the acquisition of Nuclear Magnetic Resonance (NMR) data for

7-aminonimetazepam, the specific spectral data is not publicly available. Mass spectrometry

(MS) is extensively used for its identification and quantification.

Metabolism
7-Aminonimetazepam is a product of the metabolism of nimetazepam in the body. The

metabolic pathway involves the reduction of the nitro group at the 7-position of the

benzodiazepine ring to an amino group.

Nimetazepam Metabolism
(Nitro Reduction) 7-Aminonimetazepam

Click to download full resolution via product page

Caption: Metabolic conversion of Nimetazepam to 7-Aminonimetazepam.

Experimental Protocols
The detection and quantification of 7-aminonimetazepam are critical in toxicological

screening. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of
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choice for its analysis in biological matrices like urine and hair.

Analysis of 7-Aminonimetazepam in Human Urine by
LC-MS/MS
A validated method for the simultaneous quantification of several benzodiazepines, including 7-
aminonimetazepam, in human urine has been established.

Sample Preparation:

Urine samples are subjected to enzymatic hydrolysis.

Solid-phase extraction (SPE) is employed for the extraction of 7-aminonimetazepam and

other analytes.

LC-MS/MS Parameters:

Chromatography: A Luna polar-RP column is used for separation.

Mobile Phase: An ammonium acetate buffer solution (pH 4) is utilized.

Ionization: Mass spectrometry is operated in positive ion mode.

Quantification: The limit of quantification for 7-aminonimetazepam has been reported to be

5 ng/mL.

Analysis of 7-Aminonimetazepam in Human Hair by LC-
MS/MS
A method for quantifying nimetazepam and 7-aminonimetazepam in human hair has also

been developed.

Sample Preparation:

Hair samples are washed and pulverized.

Extraction of the target compounds is performed using methanol.
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The extract is evaporated to dryness and reconstituted for analysis.

LC-MS/MS Parameters:

Mode: Analysis is performed in the selective reaction monitoring (SRM) mode.

Internal Standard: Diazepam-d₅ is used as the internal standard.

Quantification: The limit of quantification for 7-aminonimetazepam in hair samples was

established at 25 pg/mg.

Urine Sample Analysis Hair Sample Analysis

Urine Sample

Enzymatic Hydrolysis

Solid-Phase Extraction

LC-MS/MS Analysis

Hair Sample

Methanol Extraction

Evaporation & Reconstitution

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for 7-Aminonimetazepam analysis in biological samples.

Synthesis
Detailed, step-by-step protocols for the synthesis of 7-aminonimetazepam are not readily

available in the public domain. However, general synthetic strategies for 1,4-benzodiazepine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b161168?utm_src=pdf-body
https://www.benchchem.com/product/b161168?utm_src=pdf-body-img
https://www.benchchem.com/product/b161168?utm_src=pdf-body
https://www.benchchem.com/product/b161168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


derivatives have been described, which could potentially be adapted. These methods often

involve multi-step reactions, including palladium-catalyzed cross-coupling reactions.

Toxicological and Pharmacological Properties
The physiological and toxicological properties of 7-aminonimetazepam are not well-known. Its

primary significance lies in its role as a biomarker for the consumption of its parent compound,

nimetazepam.

Conclusion
7-Aminonimetazepam is a crucial metabolite for monitoring nimetazepam use. While its

chemical properties are well-characterized and robust analytical methods for its detection exist,

further research is needed to fully elucidate its synthesis, pharmacological, and toxicological

profiles. The information and protocols provided in this guide serve as a valuable resource for

professionals in the fields of forensic science, clinical toxicology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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